Cas no 1033693-13-8 (3-chloro-5-(1-pyrrolidinyl)pyridazine)

• Product Name: 3-chloro-5-(1-pyrrolidinyl)pyridazine
• CAS No: 1033693-13-8
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• MDL: MFCD10686614
• CID: 4568813
• PubChem ID: 28065010
• Update Time: 2025-05-22

3-chloro-5-(1-pyrrolidinyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(1-pyrrolidinyl)pyridazine

• MDL： MFCD10686614
• Inchi： 1S/C8H10ClN3/c9-8-5-7(6-10-11-8)12-3-1-2-4-12/h5-6H,1-4H2
• InChI Key： KXLKJVIBUHFIRZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=CC(N2CCCC2)=C1

Computed Properties

• Exact Mass: 183.056325g/mol
• Monoisotopic Mass: 183.056325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 183.64g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 29Ų

Additional information on 3-chloro-5-(1-pyrrolidinyl)pyridazine

Introduction to CAS No. 1033693-13-8: 3-Chloro-5-(1-Pyrrolidinyl)Pyridazine

The compound with CAS No. 1033693-13-8, commonly referred to as 3-chloro-5-(1-pyrrolidinyl)pyridazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and potential applications in various industries. The structure of 3-chloro-5-(1-pyrrolidinyl)pyridazine features a pyridazine ring with a chlorine substituent at the 3-position and a pyrrolidine group attached at the 5-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery and material synthesis. For instance, researchers have explored the potential of pyridazine-based compounds as inhibitors of certain enzymes, which could lead to novel therapeutic agents. The presence of the pyrrolidine group in 3-chloro-5-(1-pyrrolidinyl)pyridazine adds another layer of complexity to its reactivity, making it a valuable compound for exploring new chemical reactions and catalytic processes.

In terms of synthesis, pyridazine derivatives are typically prepared through various methods, including cyclization reactions and coupling techniques. The synthesis of 3-chloro-5-(1-pyrrolidinyl)pyridazine involves a multi-step process that begins with the preparation of the pyrrolidine ring followed by its attachment to the pyridazine core. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

The electronic properties of pyridazine-based compounds make them attractive candidates for use in organic electronics. For example, recent research has demonstrated that pyridazine derivatives can be employed as active materials in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The incorporation of functional groups like chlorine and pyrrolidine further enhances their electronic characteristics, making them suitable for advanced electronic applications.

Beyond electronics, pyridazine derivatives have also found applications in catalysis. The ability of these compounds to act as ligands in transition metal complexes has been exploited in various catalytic reactions, including hydrogenation and oxidation processes. The specific structure of 3-chloro-5-(1-pyrrolidinyl)pyridazine allows it to coordinate with metal centers effectively, making it a promising candidate for developing new catalysts with improved efficiency and selectivity.

In addition to its chemical applications, pyridazine-based compounds are also being investigated for their potential in environmental science. For instance, researchers have explored their ability to adsorb heavy metals from aqueous solutions, offering a sustainable solution for water purification. The unique structure of 3-chloro-5-(1-pyrrolidinyl)pyridazine provides ample binding sites for metal ions, making it an effective adsorbent material.

The toxicity and environmental impact of pyridazine derivatives are critical considerations for their practical applications. Recent studies have focused on assessing the ecotoxicity of these compounds to ensure their safe use in various industrial processes. While preliminary results indicate that pyridazines are generally less toxic compared to other aromatic compounds, further research is needed to fully understand their long-term effects on ecosystems.

In conclusion, CAS No. 1033693-13-8: 3-chloro-5-(1-pyrrolidinyl)pyridazine} stands as a remarkable example of how structural modifications can enhance the functionality of organic compounds. Its unique combination of electronic properties and reactivity makes it a valuable asset in diverse fields ranging from drug discovery to materials science. As research continues to uncover new applications for this compound, its role in advancing modern chemistry is expected to grow significantly.